Cas no 1086394-59-3 (tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate)

• Product Name: tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate
• CAS No: 1086394-59-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• MDL: MFCD11223538
• CID: 1078753
• PubChem ID: 56962139
• Update Time: 2025-05-23

tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazaspiro[5.5]undecane-8-carboxylic acid tert-butyl ester
• tert-Butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate
• 8-BOC-1,8-DIAZASPIRO[5.5]UNDECANE
• AM802912
• FT-0685992
• PB19143
• RP07800
• Y7003
• MFCD11223538
• A852854
• tert-Butyl 5,10-diazaspiro[5.5]undecane-10-carboxylate
• AS-34632
• SCHEMBL20186044
• tert-butyl1,8-diazaspiro[5.5]undecane-8-carboxylate
• 1,8-Diazaspiro[5.5]undecan-8-carboxylic acid tert-butyl ester
• CS-0048485
• AKOS015950481
• 1,8-Diazaspiro[5.5]undecane-8-carboxylicacid tert-butyl ester
• EN300-1461630
• J-504059
• DB-114135
• W-204676
• SY025437
• 1086394-59-3
• DTXSID50719150
• tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate

• MDL： MFCD11223538
• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-10-6-8-14(11-16)7-4-5-9-15-14/h15H,4-11H2,1-3H3
• InChI Key： UIUSKKZCVNFIMH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2(C1)CCCCN2)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate

tert-Butyl 1,8-Diazaspiro[5.5]Undecane-8-Carboxylate: A Comprehensive Overview

The compound tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate, with the CAS number 1086394-59-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of a diazine ring, making it a diazaspiro compound. The tert-butyl group attached to the carboxylate moiety adds to its complexity and functional diversity.

Recent studies have highlighted the potential of tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate in various applications, particularly in drug design and development. The spiro structure is known to confer unique pharmacokinetic properties, such as improved bioavailability and reduced toxicity, which are highly desirable in pharmaceutical compounds. Moreover, the presence of the diazine ring introduces additional electronic and steric effects that can be exploited for tuning the compound's activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spiro intermediate. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the spiro framework efficiently. The introduction of the tert-butyl group is often achieved through esterification reactions, ensuring high yields and purity.

In terms of pharmacological activity, tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate has shown promising results in preclinical studies targeting various disease states. For instance, it has demonstrated potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

Beyond its pharmacological applications, this compound has also found utility in materials science. The rigid spiro structure and the electron-withdrawing carboxylate group make it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate. These studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. Such information is invaluable for guiding further optimization efforts and improving its therapeutic potential.

In conclusion, tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse functional properties. Its unique combination of spiro and diazine motifs positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new aspects of its chemistry and biology, this compound is poised to make significant contributions to the advancement of science and medicine.